Sodium propionate

• CAS No.: 137-40-6
• Product Name: Sodium propionate
• Molecular Formula: C3H5O2Na; CH3CH2COONa; C3H5NaO2; C3H5NaO2
• Molecular Weight: 96.06 g/mol
• IUPAC Name: sodium;propanoate
• Standard InChI: InChI=1S/C3H6O2.Na/c1-2-3(4)5;/h2H2,1H3,(H,4,5);/q;+1/p-1
• Standard InChIKey: JXKPEJDQGNYQSM-UHFFFAOYSA-M
• Isomeric SMILES: CCC(=O)[O-].[Na+]
• SMILES: CCC(=O)[O-].[Na+]
• Canonical SMILES: CCC(=O)[O-].[Na+]
• Colorform: Transparent crystals, granules; FREE-FLOWING; Colorless, crystalline solid
• Flash Point: 250 °C o.c.
• Melting Point: 289 °C; 210 °C
• Physical Description: DryPowder; White crystalline hygroscopic powder, or a fine white powder; WHITE HYGROSCOPIC CRYSTALLINE POWDER WITH CHARACTERISTIC ODOUR.
• Description: Sodium propionate is an organic sodium salt comprising equal numbers of sodium and propionate ions. It has a role as an antifungal drug and a food preservative. It contains a propionate.
• Solubility: 5.20 M; approx.]; 1 g dissolves in about 1 ml water, in about 0.65 ml boiling water, in about 24 ml alcohol @ 25 °C; Soluble in water forming alkaline solutions. Slightly soluble in alcohol.; Solubility in water, g/100ml: 100 (good)
• Synonyms: Prophyllin; sodium propionate
• PubChem Compound: 2723816
• Last Modified: Nov 11 2021